Cas no 2137588-35-1 (1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one)

• Product Name: 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one
• CAS No: 2137588-35-1
• MF: C₁₀H₁₆F₃NO
• MW: 223.235353469849
• CID: 6026869
• PubChem ID: 165874545
• Update Time: 2025-06-12

1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one
• EN300-1127339
• 2137588-35-1

• Inchi： 1S/C10H16F3NO/c1-6-3-4-14-8(5-6)7(2)9(15)10(11,12)13/h6-8,14H,3-5H2,1-2H3
• InChI Key： GLMNRPRXFCEHIJ-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C1CC(C)CCN1)=O)(F)F

Computed Properties

• Exact Mass: 223.11839862g/mol
• Monoisotopic Mass: 223.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one

Introduction to 1,1,1-Trifluoro-3-(4-Methylpiperidin-2-yl)butan-2-one (CAS No. 2137588-35-1)

1,1,1-Trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one (CAS No. 2137588-35-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of fluorinated ketones and is characterized by the presence of a trifluoromethyl group and a 4-methylpiperidine moiety. These structural features contribute to its high lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The synthesis of 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one typically involves multi-step reactions, including the formation of the trifluoromethyl ketone intermediate and subsequent coupling with the 4-methylpiperidine derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

In terms of its biological activity, 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one has shown promising results in preclinical studies. Research has demonstrated its potential as a modulator of specific protein targets involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and selectively bind to these targets makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies.

One of the key areas of research involving 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one is its interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. Studies have shown that this compound can modulate the activity of specific GPCRs, leading to downstream effects on neurotransmitter release and receptor desensitization. This property has significant implications for the treatment of neuropsychiatric disorders and pain management.

Beyond its potential as a therapeutic agent, 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one is also being explored as a research tool in chemical biology. Its unique structure allows it to serve as a scaffold for the development of more potent and selective ligands for various protein targets. By modifying the functional groups attached to the trifluoromethyl ketone core, researchers can fine-tune the binding affinity and selectivity of these derivatives, leading to a better understanding of protein-ligand interactions.

The pharmacokinetic properties of 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one have also been extensively studied. Its high lipophilicity facilitates rapid absorption and distribution throughout the body, while its metabolic stability ensures prolonged exposure to target tissues. These characteristics are particularly advantageous for drugs that require sustained action over extended periods.

Clinical trials involving 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles. Ongoing phase II trials are focusing on specific indications such as neurodegenerative diseases and chronic pain conditions.

In conclusion, 1,1,1-trifluoro-3-(4-methylpiperidin-2-yl)butan-2-one (CAS No. 2137588-35-1) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an important molecule for both academic research and pharmaceutical innovation. As further studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.